Cas no 852139-20-9 (N-(1,2-dimethyl-1H-indol-5-yl)methylbenzenesulfonamide)

• Product Name: N-(1,2-dimethyl-1H-indol-5-yl)methylbenzenesulfonamide
• CAS No: 852139-20-9
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 6338709
• PubChem ID: 5084783
• Update Time: 2025-05-19

N-(1,2-dimethyl-1H-indol-5-yl)methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dimethyl-1H-indol-5-yl)methylbenzenesulfonamide
• ChemDiv3_009590
• SMR000016565
• CHEMBL1508716
• MLS000102141
• AKOS024592087
• HMS2243E23
• SR-01000105770-1
• N-((1,2-dimethyl-1H-indol-5-yl)methyl)benzenesulfonamide
• BRD-K05364920-001-01-5
• F0651-0391
• N-[(1,2-dimethylindol-5-yl)methyl]benzenesulfonamide
• HMS1500D20
• 852139-20-9
• N-[(1,2-dimethyl-1H-indol-5-yl)methyl]benzenesulfonamide
• IDI1_027500
• SR-01000105770

• Inchi： 1S/C17H18N2O2S/c1-13-10-15-11-14(8-9-17(15)19(13)2)12-18-22(20,21)16-6-4-3-5-7-16/h3-11,18H,12H2,1-2H3
• InChI Key： PNDLYDIYFZLGKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1C=CC2=C(C=C(C)N2C)C=1)(=O)=O

Computed Properties

• Exact Mass: 314.10889899g/mol
• Monoisotopic Mass: 314.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.5Ų

Additional information on N-(1,2-dimethyl-1H-indol-5-yl)methylbenzenesulfonamide

Exploring the Potential of N-(1,2-Dimethyl-1H-Indol-5-Yl)Methylbenzenesulfonamide: A Comprehensive Overview

The compound with CAS No 852139-20-9, commonly referred to as N-(1,2-dimethyl-1H-indol-5-yl)methylbenzenesulfonamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The indole moiety in its structure contributes to its aromatic stability and enhances its reactivity in various chemical reactions.

Recent studies have highlighted the importance of sulfonamides as versatile building blocks in drug discovery. The N-(1,2-dimethylindolyl) group in this compound adds a layer of complexity to its structure, making it a promising candidate for exploring novel biological activities. Researchers have reported that this compound exhibits potent inhibitory effects on certain enzymes, suggesting its potential role in treating metabolic disorders and inflammatory diseases.

The synthesis of N-(1,2-dimethylindolyl)methylbenzenesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of this compound. This advancement not only streamlines the production process but also makes it more accessible for large-scale applications.

In terms of physical properties, this compound demonstrates a high degree of thermal stability and solubility in organic solvents. These characteristics make it suitable for use in various industrial processes, including polymerization reactions and catalytic transformations. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry.

Recent breakthroughs in computational chemistry have enabled researchers to predict the electronic properties of N-(1,2-dimethylindolyl)methylbenzenesulfonamide with unprecedented accuracy. These studies reveal that the compound exhibits unique electronic transitions that could be harnessed for optoelectronic applications. Its potential as a semiconductor material is currently under investigation.

The environmental impact of this compound is another area of active research. Studies indicate that it has a relatively low toxicity profile and biodegrades efficiently under aerobic conditions. This makes it a safer alternative to traditional sulfonamides in agricultural and pharmaceutical applications.

In conclusion, N-(1,2-dimethylindolyl)methylbenzenesulfonamide (CAS No 852139-20-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research and development efforts.